Cas no 1589005-95-7 (4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline)

• Product Name: 4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline
• CAS No: 1589005-95-7
• MF: C₁₁H₁₃BrFNSi
• MW: 286.215526342392
• CID: 6034039
• PubChem ID: 165948522
• Update Time: 2025-06-14

4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-6-(2-trimethylsilylethynyl)aniline
• 4-bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline
• EN300-39849278
• 1589005-95-7
• 4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline

• Inchi： 1S/C11H13BrFNSi/c1-15(2,3)5-4-8-6-9(12)7-10(13)11(8)14/h6-7H,14H2,1-3H3
• InChI Key： UZPZJWUCTNQNGM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C#C[Si](C)(C)C)N)F

Computed Properties

• Exact Mass: 284.99847g/mol
• Monoisotopic Mass: 284.99847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on 4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline

Research Briefing on 4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline (CAS: 1589005-95-7)

4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline (CAS: 1589005-95-7) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-fluoro-aniline core and trimethylsilyl-protected ethynyl group, serves as a versatile building block in the synthesis of complex molecules, particularly in the development of targeted therapeutics and diagnostic agents. Recent studies have highlighted its potential in the design of kinase inhibitors and other small-molecule modulators of biological pathways.

Recent advancements in synthetic chemistry have enabled more efficient routes to produce 4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline, with improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the modular construction of covalent inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies. The trimethylsilyl group acts as a protective moiety, allowing for selective deprotection and subsequent functionalization under mild conditions, which is critical for maintaining the integrity of sensitive pharmacophores.

In addition to its synthetic applications, 4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline has been explored in the context of positron emission tomography (PET) tracer development. Researchers at the University of California, San Francisco, utilized this compound as a precursor for fluorine-18 labeling, enabling the creation of radiolabeled probes for imaging protein-protein interactions in vivo. The bromo and fluoro substituents provide orthogonal reactivity for further derivatization, making it a valuable tool for multimodal imaging approaches.

Pharmacological studies have also investigated the metabolic stability and toxicity profile of derivatives stemming from 4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline. Preliminary data suggest that the trimethylsilyl group may enhance membrane permeability while minimizing off-target effects, a finding that could inform the design of next-generation therapeutics. However, further in vivo studies are required to fully elucidate its pharmacokinetic properties and potential clinical applications.

Looking ahead, the versatility of 4-Bromo-2-fluoro-6-[2-(trimethylsilyl)ethynyl]aniline positions it as a key player in the development of novel chemical entities. Its ability to serve as a scaffold for diverse functionalizations—ranging from covalent drug discovery to imaging agent synthesis—underscores its importance in modern medicinal chemistry. Future research directions may include exploring its use in fragment-based drug design and as a cornerstone for library synthesis in high-throughput screening campaigns.